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Compound of Interest

Compound Name: AF-353

Cat. No.: B1665037

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical use of AF-353, a
potent and selective antagonist of P2X3 and P2X2/3 receptors. The following sections detalil
the mechanism of action, dosage and administration protocols for various preclinical models,
and key experimental procedures.

Mechanism of Action

AF-353 is a non-competitive antagonist of P2X3 and P2X2/3 receptors, which are ATP-gated
ion channels predominantly expressed on nociceptive sensory neurons.[1][2] By blocking these
receptors, AF-353 inhibits the signaling cascade initiated by extracellular ATP, a key mediator
in pain and inflammation pathways. This mechanism makes AF-353 a promising therapeutic
candidate for various pain conditions.

Signaling Pathway of P2X3 Receptor Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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